Cas no 118409-67-9 (2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-)

• Product name: 2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-
• CAS No: 118409-67-9
• MF: C₁₂H₁₁NO₅
• MW: 249.219
• CID: 3665991
• PubChem ID: 54104944

2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-
• NDBVLMVMOJCWHU-UHFFFAOYSA-N
• SCHEMBL5164387
• 118409-67-9
• 2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid
• alpha-cyano-3,5-dimethoxy-4-hydroxycinnamic acid
• DTXSID201194591

• Inchi： InChI=1S/C12H11NO5/c1-17-9-4-7(3-8(6-13)12(15)16)5-10(18-2)11(9)14/h3-5,14H,1-2H3,(H,15,16)
• InChI Key： NDBVLMVMOJCWHU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 249.06372245Da
• Monoisotopic Mass: 249.06372245Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 99.8Ų